3-Bromo-5-(3-cyanophenyl)phenol

• IUPAC Name: 3-(3-bromo-5-hydroxyphenyl)benzonitrile
• InChI: InChI=1S/C13H8BrNO/c14-12-5-11(6-13(16)7-12)10-3-1-2-9(4-10)8-15/h1-7,16H
• InChI Key: SPFIGVHODCVVNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CC(=CC(=C2)Br)O)C#N
• Molecular Formula: C13H8BrNO
• DSSTOX Substance ID: DTXSID20686360
• Molecular Weight: 274.11 g/mol
• CAS No.: 1261947-31-2

Description

3-Bromo-5-(3-cyanophenyl)phenol is a brominated phenolic compound featuring a cyano-substituted phenyl group at the 5-position of the phenol ring. The cyano group (-CN) is a strong electron-withdrawing moiety, which likely enhances the phenol’s acidity and influences its adsorption behavior in applications such as corrosion inhibition, as observed in related 3-cyanophenyl compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Bromo-5-(3-cyanophenyl)phenol typically involves the bromination of 5-(3-cyanophenyl)phenol. The reaction conditions often include the use of bromine or a brominating agent in the presence of a suitable solvent and catalyst. The reaction is usually carried out under controlled temperature and pressure to ensure the selective bromination at the desired position on the phenol ring .

Industrial Production Methods: Industrial production methods for 3-Bromo-5-(3-cyanophenyl)phenol may involve large-scale bromination processes with optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: 3-Bromo-5-(3-cyanophenyl)phenol can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation Reactions: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction Reactions: The nitrile group can be reduced to form amines or other reduced derivatives.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, or alkoxides. Reaction conditions may involve the use of a base and a suitable solvent.

Oxidation Reactions: Oxidizing agents such as potassium permanganate or chromium trioxide are commonly used.

Reduction Reactions: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are typically employed.

Major Products Formed:

Substitution Reactions: Products include various substituted phenols.

Oxidation Reactions: Products include quinones and other oxidized derivatives.

Reduction Reactions: Products include amines and other reduced derivatives.

Scientific Research Applications

3-Bromo-5-(3-cyanophenyl)phenol has a wide range of scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-Bromo-5-(3-cyanophenyl)phenol involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in biological processes.

Interacting with Receptors: Modulating receptor activity to influence cellular signaling pathways.

Altering Gene Expression: Affecting the expression of genes involved in various physiological functions.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 3-Bromo-5-(3-cyanophenyl)phenol with structurally analogous bromophenols, highlighting substituent effects, molecular weights, and applications:

Compound Name	Substituent	Molecular Weight (g/mol)	Key Properties/Applications	Source
3-Bromo-5-(3-cyanophenyl)phenol	3-cyanophenyl	~245.06*	Inferred corrosion inhibition via surface adsorption
3-Bromo-5-(trifluoromethyl)phenol	5-CF₃	241.01	Intermediate in pharmaceutical synthesis (e.g., BI-3231 for HSD17B13 inhibition)
3-Bromo-5-(4-chlorophenyl)phenol	4-Cl	283.55	Research chemical; potential ligand or building block
3-Bromo-5-phenylphenol	5-phenyl	249.10	Synthetic precursor for complex aryl frameworks
3-Bromo-5-(hydroxymethyl)phenol	5-CH₂OH	203.04	Marine natural product (e.g., Vertebrata algae); antioxidant and antimicrobial activity
3-Bromo-5-chlorophenol	5-Cl	207.45	Laboratory reagent; halogenated phenol for functionalization

*Calculated based on formula C₁₂H₈BrNO.

Substituent Effects on Acidity and Reactivity

• Electron-Withdrawing Groups (EWGs): The -CN and -CF₃ groups increase phenol acidity by stabilizing the deprotonated form. For example, 3-Bromo-5-(trifluoromethyl)phenol (pKa ~7-8) is more acidic than unsubstituted bromophenols .
• Steric and Electronic Modulation: The -CN group’s linear geometry minimizes steric hindrance, favoring chemisorption in corrosion inhibition . In contrast, bulky substituents like -CF₃ may reduce solubility in polar solvents .

Key Research Findings

Adsorption Efficiency: 3-Cyanophenyl compounds achieve >85% corrosion inhibition efficiency in 6M H₂SO₄, outperforming non-cyano analogs due to stronger chemisorption .

Biological Activity: Bromophenols with -CH₂OH substituents (e.g., 3-bromo-5-(hydroxymethyl)benzene-1,2-diol) show species-specific distribution in marine algae, suggesting evolutionary adaptation .

Thermal Stability: Trifluoromethyl-substituted bromophenols exhibit higher thermal stability (decomposition >200°C) compared to chlorophenyl analogs .